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Compound of Interest

Compound Name: Butoxyoxirane

Cat. No.: B15176276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
degradation of butyl glycidyl ether (BGE). The information presented is intended to support
environmental risk assessments and to provide a deeper understanding of the behavior of this
compound in various environmental compartments. This document summarizes key
physicochemical properties, details its degradation pathways including biodegradation and
abiotic processes, and discusses its potential for bioaccumulation and mobility in soil.

Physicochemical Properties

Understanding the fundamental physical and chemical properties of butyl glycidyl ether is
crucial for predicting its environmental distribution and fate. A summary of these properties is
provided in the table below.
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Property Value Reference
CAS Number 2426-08-6 [1]
Molecular Formula C7H1402 [1][2]
Molecular Weight 130.18 g/mol [3]

Physical State Colorless liquid [11[3]
Boiling Point 164 °C [1]

Vapor Pressure 3.2 mmHg at 25 °C [3]

Water Solubility 20 g/L (2%) at 20 °C [1114]

Log Kow (Octanol-Water
" - 0.63 [5]
Partition Coefficient)

Environmental Degradation Pathways

Butyl glycidyl ether is subject to several degradation processes in the environment, including
biodegradation, hydrolysis, and atmospheric oxidation. Direct photolysis is not considered a
significant degradation pathway as the molecule does not contain functional groups that absorb
environmentally relevant UV radiation.[3]

Biodegradation

Biodegradation is a key process in the removal of butyl glycidyl ether from aquatic and
terrestrial environments. Studies have shown that it is partially biodegradable.[6]
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Test Type Duration Degradation Result Reference
Ready )
) ) Partially
Biodegradation 28 days 40% ) [6]
biodegradable
(MITI)
Closed Bottle .
Partially
Test (OECD 28 days 25% of ThOD _ [6]
biodegradable
301D)
Modified Sturm ]
-~ 4% and 12% of No evidence of
Test (OECD Not specified ] - [6]
ThCO2 biodegradability

301B)

Experimental Protocol: OECD 301D - Closed Bottle Test

The Closed Bottle Test (OECD 301D) is a standard method for assessing the ready
biodegradability of chemical substances in an aerobic aqueous medium.[7][8]

e Principle: A solution of the test substance in a mineral medium is inoculated with a small
number of microorganisms from a mixed population (e.g., activated sludge) and kept in a
completely filled, stoppered bottle in the dark at a constant temperature. The degradation is
followed by measuring the consumption of dissolved oxygen over a 28-day period.[7][8]

e Inoculum: The source of microorganisms is typically the effluent from a domestic wastewater
treatment plant.[9] The concentration of microorganisms in the test is low.[9]

e Test Substance Concentration: The test substance is added at a concentration that is not
inhibitory to the microorganisms, typically in the range of 2-10 mg/L.[8]

e Procedure:
o A mineral salt medium is prepared and saturated with air.

o The test substance is added to the test bottles, and a control with a reference substance
(e.g., sodium benzoate) and a blank without the test substance are also prepared.[8]

o The bottles are inoculated with the microbial source.
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o The bottles are completely filled, stoppered to exclude air, and incubated in the dark at a
constant temperature (typically 20°C).[8]

o The dissolved oxygen concentration is measured in replicate bottles at regular intervals
over 28 days.[7]

o Data Analysis: The percentage of biodegradation is calculated as the ratio of the biochemical
oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered
readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window.[8]

Abiotic Degradation

Hydrolysis

The epoxide group in butyl glycidyl ether is susceptible to hydrolysis. The rate of this reaction is
pH-dependent.

pH Temperature Half-life Reference
7 20 °C 20.3 days [6]
7 Not specified ~60 years (estimated) [10]

Experimental Protocol: Hydrolysis Study

Detailed experimental protocols for the specific hydrolysis study of butyl glycidyl ether were not
available in the reviewed literature. However, a general approach for determining hydrolysis
rates involves:

e Principle: The test substance is dissolved in sterile aqueous buffer solutions of known pH
(typically pH 4, 7, and 9) and maintained at a constant temperature in the dark.

e Procedure:
o Sterile buffer solutions are prepared.

o The test substance is added to the buffer solutions at a concentration that allows for
accurate analytical measurement.
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o The solutions are incubated at a constant temperature.
o Samples are withdrawn at appropriate time intervals.

o The concentration of the test substance is determined using a suitable analytical method
(e.g., chromatography).

» Data Analysis: The rate of hydrolysis is determined by plotting the concentration of the test
substance against time. The half-life is then calculated from the first-order rate constant.

Atmospheric Oxidation

In the atmosphere, butyl glycidyl ether is expected to exist predominantly in the vapor phase
due to its vapor pressure.[3] The primary degradation pathway in the atmosphere is through
reaction with photochemically produced hydroxyl radicals (¢OH).

Parameter Value Reference

Atmospheric Half-life 19 hours (estimated) [3]

Experimental Protocol: Atmospheric Oxidation Rate Constant Determination

The atmospheric half-life is typically estimated based on a calculated reaction rate constant
with hydroxyl radicals. Experimental determination of this rate constant often involves relative
rate techniques in smog chambers.

o Principle: The rate of disappearance of the test substance is measured in the presence of a
reference compound with a known rate constant for its reaction with «OH radicals.

e Procedure:

o A mixture of the test substance, a reference compound, and an *OH radical precursor
(e.g., methyl nitrite) in air is introduced into a reaction chamber (smog chamber).

o The mixture is irradiated with UV light to generate «OH radicals.

o The concentrations of the test substance and the reference compound are monitored over
time using techniques such as gas chromatography (GC) or Fourier-transform infrared
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spectroscopy (FTIR).

o Data Analysis: The rate constant for the reaction of the test substance with «OH radicals is
calculated from the relative rates of disappearance of the test and reference compounds.
The atmospheric half-life is then estimated based on this rate constant and the average
atmospheric concentration of *OH radicals.

Environmental Distribution

The environmental distribution of butyl glycidyl ether is governed by its physicochemical
properties, particularly its water solubility, vapor pressure, and partitioning coefficients.

Bioaccumulation

The low octanol-water partition coefficient (log Kow) of butyl glycidyl ether suggests a low
potential for bioaccumulation in aquatic organisms.[6]

Parameter Value Method Reference

Log Kow 0.63 Experimental [5]

Bioconcentration

3 Estimated [10]
Factor (BCF)

Soil Mobility

The potential for butyl glycidyl ether to move through soil is estimated by its soil organic
carbon-water partitioning coefficient (Koc).

Parameter Value Method Reference

KoC 52 Estimated [10]

The estimated Koc value suggests that butyl glycidyl ether is expected to have high mobility in
soil.[10]

Summary of Environmental Fate
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The following diagram illustrates the key environmental fate and degradation pathways of butyl
glycidyl ether.
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Environmental fate pathways of Butyl Glycidyl Ether.
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The following diagram illustrates the logical workflow for assessing the environmental fate of a
chemical like butyl glycidyl ether.
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Workflow for Environmental Fate Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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